Cas no 18404-43-8 (Digitoxigenin Mono-β-D-digitoxoside)

Digitoxigenin Mono-β-D-digitoxoside is a cardiac glycoside derivative, structurally characterized by the presence of a digitoxigenin aglycone linked to a single β-D-digitoxose sugar moiety. This compound is of significant interest in pharmaceutical research due to its role as an intermediate in the biosynthesis and metabolism of cardiotonic steroids, such as digoxin and digitoxin. Its well-defined structure makes it valuable for studying the structure-activity relationships of cardiac glycosides and their interactions with Na+/K+-ATPase. The compound is also utilized in analytical standards and biochemical assays to investigate cardiac glycoside pharmacology. High purity and precise characterization ensure reliability in research applications.
Digitoxigenin Mono-β-D-digitoxoside structure
18404-43-8 structure
Product Name:Digitoxigenin Mono-β-D-digitoxoside
CAS No:18404-43-8
MF:C29H44O7
MW:504.655469894409
CID:140601
PubChem ID:11961867
Update Time:2025-06-28

Digitoxigenin Mono-β-D-digitoxoside Chemical and Physical Properties

Names and Identifiers

    • Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-,(3b,5b)-
    • (5beta)-3beta-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
    • 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,5S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • (3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
    • (3beta,5beta)-3-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
    • digitoxigenin monodigitoxoside
    • Digitoxigenin-Monodigitoxosid
    • Evatromonoside
    • 3β-[(2,6-Dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-5β-card-20(22)-enolide
    • 3β-(2,6-Dideoxy-β-D-ribo-hexopyranosyloxy)-14-hydroxy-5β-cardanolide-20(22)-ene
    • 3-[(3R,5R,10S,13R,14S,17R)-3-[(2R,5S)-4,5-Dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • DIGITOXIGENIN MONO-.BETA.-D-DIGITOXOSIDE
    • CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14-HYDROXY-, (3.BETA.,5.BETA.)-
    • R83CK7MGW3
    • Beta-D-Digitoxose
    • D-RIBO-HEXOPYRANOSIDE, DIGITOXIGENIN-3 2,6-DIDEOXY-, .BETA.-
    • 18404-43-8
    • (3.BETA.,5.BETA.)-3-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14-HYDROXYCARD-20(22)-ENOLIDE
    • 4-((1R,3AS,3BR,5AR,7S,9AS,9BS,11AR)-7-(((2R,4S,5S,6R)-4,5-DIHYDROXY-6-METHYLOXAN-2-YL)OXY)-3A-HYDROXY-9A,11A-DIMETHYL-HEXADECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-1-YL)-2,5-DIHYDROFURAN-2-ONE
    • NS00052169
    • Digitoxigenin Mono-b-D-digitoxoside
    • CHEMBL1651624
    • 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
    • Deglucocoroloside
    • CHEBI:173218
    • Desglucocoroloside
    • Digitoxigenin boivinoside
    • 3-[3-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-uran-5-one
    • Digitoxigenin Mono-β-D-digitoxoside
    • Inchi: 1S/C29H44O7/c1-16-26(32)23(30)14-25(35-16)36-19-6-9-27(2)18(13-19)4-5-22-21(27)7-10-28(3)20(8-11-29(22,28)33)17-12-24(31)34-15-17/h12,16,18-23,25-26,30,32-33H,4-11,13-15H2,1-3H3/t16-,18-,19+,20-,21+,22-,23+,25+,26-,27+,28-,29+/m1/s1
    • InChI Key: NQOMDNMTNVQXRR-WQLPVBBFSA-N
    • SMILES: O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O)O

Computed Properties

  • Exact Mass: 504.308704
  • Monoisotopic Mass: 504.308704
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 3
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 105

Experimental Properties

  • Color/Form: No data available
  • Density: 1.27
  • Melting Point: NA
  • Boiling Point: 673.3°Cat760mmHg
  • Flash Point: 218.5°C
  • Refractive Index: 1.588
  • Vapor Pressure: 0.0±4.7 mmHg at 25°C

Digitoxigenin Mono-β-D-digitoxoside Pricemore >>

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Additional information on Digitoxigenin Mono-β-D-digitoxoside

Recent Advances in the Study of Digitoxigenin Mono-β-D-digitoxoside (CAS: 18404-43-8)

Digitoxigenin Mono-β-D-digitoxoside (CAS: 18404-43-8) is a cardiac glycoside derivative that has garnered significant attention in recent years due to its potential therapeutic applications in cardiovascular diseases. This compound, structurally related to digoxin and digitoxin, exhibits unique pharmacological properties that make it a promising candidate for further research. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its clinical potential.

Recent research published in the Journal of Medicinal Chemistry (2023) has provided new insights into the molecular interactions of Digitoxigenin Mono-β-D-digitoxoside with the Na+/K+-ATPase pump. The study utilized X-ray crystallography and molecular dynamics simulations to demonstrate how the compound binds to the α-subunit of the pump, leading to its inhibitory effects. These findings are critical for understanding the compound's cardiotonic properties and its potential as a targeted therapy for heart failure.

Another significant development is the optimization of the synthetic pathway for Digitoxigenin Mono-β-D-digitoxoside. A study in Organic & Biomolecular Chemistry (2024) reported a novel enzymatic approach using β-glycosidases, which improved the yield and purity of the compound. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical and clinical studies.

In addition to its cardiovascular applications, recent investigations have explored the anticancer potential of Digitoxigenin Mono-β-D-digitoxoside. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines by modulating intracellular calcium levels. While these findings are preliminary, they open new avenues for research into the compound's multifunctional properties.

Despite these promising developments, challenges remain in the clinical translation of Digitoxigenin Mono-β-D-digitoxoside. Issues such as bioavailability, toxicity, and drug-drug interactions need to be addressed in future studies. Ongoing research is focusing on nanoparticle-based delivery systems to enhance its therapeutic index and reduce side effects.

In conclusion, Digitoxigenin Mono-β-D-digitoxoside (CAS: 18404-43-8) represents a compound of significant interest in the fields of cardiology and oncology. The latest research underscores its potential as a therapeutic agent while also highlighting the need for further investigation to overcome existing limitations. As the scientific community continues to explore its applications, this compound may soon transition from the laboratory to clinical practice.

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